3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[5-(4-bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C15H14BrNO4/c16-11-3-1-10(2-4-11)13-7-5-12(6-8-14(18)19)17(13)9-15(20)21/h1-5,7H,6,8-9H2,(H,18,19)(H,20,21)
• InChI Key: JKXLUHFYNUHVHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(N2CC(=O)O)CCC(=O)O)Br
• Molecular Formula: C15H14BrNO4
• Molecular Weight: 352.18 g/mol

Description

3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid is an organic compound with a complex structure that includes a bromophenyl group, a carboxymethyl group, and a pyrrole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine.

Introduction of the Bromophenyl Group: The bromophenyl group can be introduced via a Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst.

Carboxymethylation: The carboxymethyl group can be introduced through a carboxylation reaction, where a suitable precursor reacts with carbon dioxide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The bromophenyl group can enhance the compound’s binding affinity to certain proteins, while the carboxymethyl group can influence its solubility and bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Bromophenyl)propanoic acid
• 4-Bromophenylacetic acid
• 5-(4-Bromophenyl)-1H-pyrrole-2-carboxylic acid

Uniqueness

3-[5-(4-Bromophenyl)-1-(carboxymethyl)pyrrol-2-yl]propanoic acid is unique due to the combination of its functional groups, which confer specific chemical and biological properties. The presence of the pyrrole ring and the carboxymethyl group distinguishes it from simpler analogs, potentially enhancing its reactivity and specificity in various applications.